Cas no 433922-12-4 (3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-5-phenyl-3-(phenylmethyl)-)

3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-5-phenyl-3-(phenylmethyl)- structure
433922-12-4 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-5-phenyl-3-(phenylmethyl)-
CAS No:433922-12-4
MF:C17H12ClN5
MW:321.763681411743
CID:2642352
PubChem ID:11472715
Update Time:2025-04-21

3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-5-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-benzyl-7-chloro-5-phenyltriazolo[4,5-d]pyrimidine
    • DTXSID40467052
    • 433922-12-4
    • SCHEMBL5264056
    • 3-Benzyl-7-chloro-5-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
    • 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-5-phenyl-3-(phenylmethyl)-
    • Inchi: 1S/C17H12ClN5/c18-15-14-17(20-16(19-15)13-9-5-2-6-10-13)23(22-21-14)11-12-7-3-1-4-8-12/h1-10H,11H2
    • InChI Key: VNSBTHYARQCCRU-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C3C=CC=CC=3)=N1)N(CC1C=CC=CC=1)N=N2

Computed Properties

  • Exact Mass: 321.0781231Da
  • Monoisotopic Mass: 321.0781231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 56.5Ų
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